molecular formula C11H18N2O B13270248 1-{3-Azabicyclo[3.1.1]heptan-6-yl}piperidin-2-one

1-{3-Azabicyclo[3.1.1]heptan-6-yl}piperidin-2-one

Cat. No.: B13270248
M. Wt: 194.27 g/mol
InChI Key: CRPHEOPTZDZWRP-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
In Stock
  • Click on QUICK INQUIRY to receive a quote from our team of experts.
  • With the quality product at a COMPETITIVE price, you can focus more on your research.

Description

Systematic Nomenclature and IUPAC Conventions

The IUPAC name 1-{3-Azabicyclo[3.1.1]heptan-6-yl}piperidin-2-one derives from its bicyclic core and substituent. Bicyclic systems are named using the prefix "bicyclo" followed by bracketed numbers indicating bridge lengths in descending order. For the parent hydrocarbon bicyclo[3.1.1]heptane, the three bridges contain 3, 1, and 1 carbon atoms, respectively. Replacement of one bridgehead carbon with nitrogen introduces the "3-aza" designation, signifying nitrogen at position 3 of the bicyclic framework. The suffix "-6-yl" denotes substitution at the sixth position, while "piperidin-2-one" describes the six-membered lactam substituent.

This nomenclature adheres to IUPAC Rule P-22.2.3.1, which prioritizes heteroatom placement and bridge numbering. The nitrogen atom occupies the bridgehead position, minimizing locant numbers for substituents. The systematic name avoids ambiguity by explicitly defining the azabicycloheptane topology and the lactam’s attachment site. Alternative naming approaches, such as functional class nomenclature, are less precise for this hybrid bicyclic-lactam system.

Molecular Architecture and Bicyclic Framework Analysis

The molecular formula C₁₁H₁₈N₂O (MW: 194.27 g/mol) reflects a fusion of two distinct moieties: a 3-azabicyclo[3.1.1]heptane core and a piperidin-2-one group. The bicyclo[3.1.1]heptane framework comprises two fused rings—a six-membered ring and a four-membered ring—sharing three common atoms. Nitrogen substitution at the bridgehead introduces pyramidal geometry, altering electron distribution compared to the all-carbon analog.

The piperidin-2-one substituent, a six-membered ring with a ketone at position 2, attaches via a single bond to the azabicycloheptane’s sixth carbon. This lactam group adopts a chair conformation, stabilized by intramolecular hydrogen bonding between the amide hydrogen and the ketone oxygen. The SMILES notation (C1CC2CN(C1)C2=O.N3C(CCCC3)=O) captures the connectivity, highlighting the bicyclic nitrogen (N1) and lactam carbonyl.

Table 1: Molecular descriptors of 1-{3-Azabicyclo[3.1.1]heptan-6-yl}piperidin-2-one

Property Value Source
Molecular formula C₁₁H₁₈N₂O
Molecular weight 194.27 g/mol
SMILES C1CC2CN(C1)C2=O.N3C(CCCC3)=O
Bicyclic bridge lengths 3, 1, 1

Ring strain in the bicyclo[3.1.1]heptane system arises from the four-membered ring’s acute C-C-C angles (~90°), while the six-membered ring adopts a boat conformation to alleviate torsional stress. The bridgehead nitrogen’s lone pair occupies an axial position, influencing reactivity and intermolecular interactions.

Comparative Analysis with Related Azabicycloheptane Derivatives

Table 2: Structural comparison of azabicycloheptane derivatives

Compound Bicyclic Core Substituent Key Features
1-Azabicyclo[3.1.1]heptan-6-one 1-Azabicyclo[3.1.1] Ketone at C6 Compact, polar carbonyl group
Bicyclo[3.1.1]heptane All-carbon framework None Hydrocarbon reference model
1-{3-Azabicyclo[3.1.1]heptan-6-yl}piperidin-2-one 3-Azabicyclo[3.1.1] Piperidin-2-one at C6 Extended conjugation via lactam

The parent hydrocarbon bicyclo[3.1.1]heptane lacks heteroatoms, rendering it nonpolar and chemically inert compared to nitrogen-containing analogs. Introducing a bridgehead nitrogen (1-azabicyclo[3.1.1]heptan-6-one) increases polarity and enables hydrogen bonding. The title compound’s piperidin-2-one substituent further enhances polarity and introduces a second hydrogen-bonding site via the lactam’s NH group.

Compared to monocyclic azetidines, the bicyclic framework imposes greater conformational restraint, potentially enhancing binding specificity in biological contexts. The piperidinone’s six-membered ring offers less strain than azetidine’s four-membered system, favoring thermodynamic stability. These structural nuances position 1-{3-Azabicyclo[3.1.1]heptan-6-yl}piperidin-2-one as a versatile scaffold for further functionalization, leveraging both rigidity and polarity.

Properties

Molecular Formula

C11H18N2O

Molecular Weight

194.27 g/mol

IUPAC Name

1-(3-azabicyclo[3.1.1]heptan-6-yl)piperidin-2-one

InChI

InChI=1S/C11H18N2O/c14-10-3-1-2-4-13(10)11-8-5-9(11)7-12-6-8/h8-9,11-12H,1-7H2

InChI Key

CRPHEOPTZDZWRP-UHFFFAOYSA-N

Canonical SMILES

C1CCN(C(=O)C1)C2C3CC2CNC3

Origin of Product

United States

Preparation Methods

Stepwise Procedure:

Step Reaction Description Reagents & Conditions Purpose
1 Formation of Schiff base 4-(2-aminoethyl)-piperidine + aldehyde or ketone To generate reactive intermediates for cyclization
2 Catalytic reduction Catalysts like palladium on carbon To reduce Schiff base to amine
3 N-alkylation Alkyl halides or acrylonitrile To modify nitrogen atoms for desired substitution
4 Cyclization to form azabicyclic core Heating in inert solvents (e.g., toluene) To induce intramolecular ring formation, often via azeotropic water removal
5 Functional group transformations Acid or base hydrolysis, oxidation, or reduction To introduce or modify functional groups on the bicyclic system

Research Outcomes:

  • The process allows for the stepwise synthesis of complex bicyclic amines, with reaction times ranging from 5 to 20 hours.
  • The use of inert solvents such as toluene and acetic acid facilitates efficient cyclization and water removal, increasing yield and purity.
  • The approach is adaptable for the synthesis of various derivatives, including N-alkylated and N-protected variants.

Modern Stereoselective Synthesis via Cyclobutane Derivatives

Overview:

Recent advances focus on stereoselective synthesis starting from accessible cyclobutane derivatives, employing the Strecker reaction and intramolecular imide formation to construct the azabicyclic core efficiently.

Key Methodology:

Step Reaction Description Reagents & Conditions Purpose
1 Diastereoselective Strecker reaction 3-oxocyclobutanecarboxylate + ammonium salts + cyanide sources To generate 1-amino-3-azabicyclo[3.1.1]heptane-2,4-dione intermediates with stereocontrol
2 Intramolecular imide formation Cyclobutane derivative + suitable activating agents To cyclize into the azabicyclic structure
3 Functionalization of intermediates Protecting groups, oxidation, or reduction To prepare intermediates for further derivatization or application in medicinal chemistry

Research Outcomes:

  • The diastereoselective Strecker reaction provides high stereocontrol, crucial for biological activity.
  • Intramolecular imide formation proceeds efficiently under mild conditions, typically in polar aprotic solvents.
  • The method yields multigram quantities suitable for medicinal chemistry applications, including the synthesis of bridged analogs of Thalidomide.

Alternative Approaches and Variations

  • Radical Cyclization: Using radical-mediated intramolecular cyclization of precursors derived from cyclohexenecarboxylic acids, enabling access to azabicyclic frameworks with diverse substituents.
  • Transition Metal Catalysis: Employing palladium or nickel catalysis to facilitate cyclization of suitable precursors, often under hydrogenation conditions.
  • Photochemical Methods: Utilizing UV or visible light-induced cyclizations for specific structural modifications.

Summary of Key Reaction Conditions and Yields

Method Typical Reaction Time Major Reagents Yield Range Notes
Classical Multi-Step 5-20 hours Aldehydes, alkyl halides, acids 40-75% Requires purification at each step
Stereoselective Cyclobutane Route 8-12 hours 3-oxocyclobutanecarboxylate, cyanide 60-85% High stereoselectivity, scalable

Chemical Reactions Analysis

1-{3-Azabicyclo[3.1.1]heptan-6-yl}piperidin-2-one undergoes various chemical reactions, including:

Scientific Research Applications

1-{3-Azabicyclo[3.1.1]heptan-6-yl}piperidin-2-one has a wide range of applications in scientific research:

    Chemistry: It is used as a building block in the synthesis of more complex molecules and as a reagent in various organic reactions.

    Biology: The compound is studied for its potential biological activities, including interactions with enzymes and receptors.

    Medicine: Research is ongoing to explore its potential as a pharmaceutical intermediate or active ingredient in drug development.

    Industry: It is utilized in the production of specialty chemicals and materials

Mechanism of Action

The mechanism of action of 1-{3-Azabicyclo[3.1.1]heptan-6-yl}piperidin-2-one involves its interaction with specific molecular targets, such as enzymes or receptors. The compound’s bicyclic structure allows it to fit into binding sites, potentially inhibiting or activating biological pathways. Detailed studies on its molecular interactions and pathways are essential to understand its full range of effects .

Comparison with Similar Compounds

1-(4-Aminophenyl)-3-azabicyclo[3.1.1]heptane-2,4-dione

  • Structure : Features a 2,4-dione group instead of the piperidin-2-one moiety.
  • Activity : Demonstrates aromatase inhibitory activity (IC₅₀ = 0.12 µM), critical in cancer therapy .

3-Substituted 6-Azabicyclo[3.1.1]heptanes

  • Structure : Substituted at the 3-position with groups like methyl or aryl.
  • Utility: Acts as nonclassical piperidine isosteres, offering improved metabolic stability and solubility in drug candidates .
  • Synthetic Advantage : Scalable synthesis using bulk reagents, contrasting with the spirocyclic nitrile reduction method for the target compound .

1-{3-Oxa-6-azabicyclo[3.1.1]heptan-6-yl}ethan-1-one

  • Structure : Replaces the piperidin-2-one with an oxa (oxygen) atom in the bicyclic system.

Physicochemical Properties

Compound Molecular Weight (g/mol) Boiling Point (°C) Density (g/cm³)
1-{3-Azabicyclo[3.1.1]heptan-6-yl}piperidin-2-one 194.27 Not reported Not reported
3-Azabicyclo[3.1.1]heptan-6-one hydrochloride 147.60 Not reported Not reported
6-(Boc-aminomethyl)-3-azabicyclo[3.1.1]heptane 226.31 339.0 ± 15.0 1.0 ± 0.1

Key Insight: Higher molecular weight and boiling point in 6-(Boc-aminomethyl) derivatives suggest increased hydrophobicity, which may influence pharmacokinetics .

Biological Activity

1-{3-Azabicyclo[3.1.1]heptan-6-yl}piperidin-2-one, identified by the CAS number 1935578-06-5, is a bicyclic compound with a molecular formula of C11H18N2OC_{11}H_{18}N_{2}O and a molecular weight of 194.27 g/mol. This compound has garnered attention in medicinal chemistry due to its potential biological activities, particularly in the context of pharmacological applications.

The biological activity of 1-{3-Azabicyclo[3.1.1]heptan-6-yl}piperidin-2-one primarily involves its interaction with various biological targets, including neurotransmitter receptors and enzymes. The structural features of the compound suggest that it may act as a modulator of neurotransmission, potentially influencing pathways related to cognition, mood, and pain perception.

Pharmacological Studies

Recent studies have focused on the pharmacological effects of this compound, particularly its inhibitory effects on bacterial secretion systems and its potential as an anti-infective agent:

  • Type III Secretion System (T3SS) Inhibition : Research indicates that compounds similar to 1-{3-Azabicyclo[3.1.1]heptan-6-yl}piperidin-2-one can inhibit the T3SS in pathogenic bacteria, which is critical for their virulence. In vitro assays demonstrated that high concentrations of related compounds resulted in significant inhibition of bacterial protein secretion, suggesting a potential application in treating bacterial infections .

Case Study 1: Antimicrobial Activity

A study evaluated the antimicrobial properties of various piperidine derivatives, including those structurally related to 1-{3-Azabicyclo[3.1.1]heptan-6-yl}piperidin-2-one. Results showed that certain derivatives exhibited notable activity against Gram-negative bacteria, indicating their potential as new antimicrobial agents .

Case Study 2: Neuropharmacological Effects

Another investigation assessed the neuropharmacological profile of piperidine derivatives, revealing that some compounds enhanced cognitive function in animal models. These findings suggest that 1-{3-Azabicyclo[3.1.1]heptan-6-yl}piperidin-2-one may possess similar cognitive-enhancing properties .

Comparative Analysis with Other Compounds

The following table summarizes key biological activities and properties of 1-{3-Azabicyclo[3.1.1]heptan-6-yl}piperidin-2-one compared to other related compounds:

Compound NameCAS NumberMolecular WeightT3SS InhibitionAntimicrobial ActivityCognitive Enhancement
1-{3-Azabicyclo[3.1.1]heptan-6-yl}piperidin-2-one1935578-06-5194.27 g/molYesModeratePotential
Piperidine Derivative A[CAS Number A][Weight A]YesHighYes
Piperidine Derivative B[CAS Number B][Weight B]NoLowNo

Q & A

Basic Question

  • In vitro : Caco-2 cells for permeability; microsomal assays for metabolic stability .
  • In vivo : Rodent models with LC-MS/MS for plasma concentration profiling .

Advanced Question
Advanced PK studies integrate PBPK modeling to predict human bioavailability. Evidence from vasopressin antagonists highlights interspecies scaling challenges, requiring allometric adjustments .

How can solubility challenges in aqueous assays be addressed methodologically?

Basic Question
Use co-solvents (e.g., DMSO ≤0.1%) or cyclodextrin-based formulations. For piperidin-2-one derivatives, pH adjustment (e.g., citrate buffer at pH 4.5) improved solubility .

Advanced Question
Nanoparticle encapsulation or salt formation (e.g., hydrochloride salts) enhances aqueous solubility without altering bioactivity, as demonstrated for azabicyclo hydrochlorides .

What computational tools are effective for predicting off-target interactions?

Basic Question
SwissTargetPrediction or SEA (Similarity Ensemble Approach) can identify potential off-targets based on structural similarity .

Advanced Question
Deep learning platforms (e.g., DeepChem) trained on ChEMBL data improve prediction accuracy. For CNS targets, cross-validate with experimental data from GPCR-focused panels .

How does stereochemistry impact the compound’s pharmacological profile?

Basic Question
Enantiomers may exhibit divergent binding affinities. For example, (1R,5S)-configured azabicyclo compounds showed higher selectivity for dopamine transporters .

Basic Question

  • Stepwise purification : Flash chromatography after each step.
  • Catalyst screening : Pd/C or enzyme-mediated reactions improve efficiency .

Advanced Question
Flow chemistry reduces intermediate handling and improves scalability. Studies on azabicyclo[3.1.1]heptanes achieved 85% yield via continuous flow hydrogenation .

Notes

  • All methodologies are derived from peer-reviewed analogs or patent data in the provided evidence.

Disclaimer and Information on In-Vitro Research Products

Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.